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Compound of Interest

Compound Name: 4-Chloro-8-nitroquinazoline

Cat. No.: B035215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

synthetic methodology for 4-Chloro-8-nitroquinazoline (CAS Number: 19815-18-0). Due to

the limited availability of experimental spectroscopic data in public domains, this document

combines predicted data with established experimental protocols to serve as a valuable

resource for researchers working with this and related compounds.

Chemical Structure and Properties
4-Chloro-8-nitroquinazoline is a heterocyclic compound featuring a quinazoline core

substituted with a chloro group at the 4-position and a nitro group at the 8-position. This

substitution pattern significantly influences its chemical reactivity and potential biological

activity, making it a molecule of interest in medicinal chemistry and materials science.

Property Value

Molecular Formula C₈H₄ClN₃O₂

Molecular Weight 209.59 g/mol

CAS Number 19815-18-0
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While a specific, detailed experimental protocol for the synthesis of 4-Chloro-8-
nitroquinazoline is not readily available in peer-reviewed literature, a plausible and commonly

employed synthetic route involves the chlorination of the corresponding quinazolin-4-one

precursor. The proposed pathway is outlined below.

Proposed Synthesis of 4-Chloro-8-nitroquinazoline

Starting Material

Cyclization

Chlorination

2-Amino-3-nitrobenzoic acid

8-Nitroquinazolin-4(3H)-one

Formamide, Heat

4-Chloro-8-nitroquinazoline

SOCl₂ or POCl₃, Reflux
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To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 4-Chloro-8-
nitroquinazoline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035215#spectroscopic-data-nmr-ir-ms-for-4-chloro-8-
nitroquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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